Cas no 1346598-63-7 (N-Phenylpropanamide-d3)
N-Phenylpropanamide-d3 structure
Product Name:N-Phenylpropanamide-d3
CAS No:1346598-63-7
MF:C9H11NO
MW:152.208227396011
CID:1062954
PubChem ID:71772190
Update Time:2025-04-20
N-Phenylpropanamide-d3 Chemical and Physical Properties
Names and Identifiers
-
- N-Phenylpropanamide-d3
- N-Phenylpropanamide-
- 3,3,3-trideuterio-N-phenylpropanamide
- 1346598-63-7
- DB-321257
- 2,2,3-trideuterio-N-phenylpropanamide
-
- Inchi: 1S/C9H11NO/c1-2-9(11)10-8-6-4-3-5-7-8/h3-7H,2H2,1H3,(H,10,11)/i1D,2D2
- InChI Key: ZTHRQJQJODGZHV-APAIHEESSA-N
- SMILES: O=C(C([2H])([2H])C[2H])NC1C=CC=CC=1
Computed Properties
- Exact Mass: 152.10300
- Monoisotopic Mass: 152.102894212g/mol
- Isotope Atom Count: 3
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 11
- Rotatable Bond Count: 2
- Complexity: 128
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.6
- Topological Polar Surface Area: 29.1Ų
Experimental Properties
- PSA: 32.59000
- LogP: 2.68460
N-Phenylpropanamide-d3 Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | P336062-10mg |
N-Phenylpropanamide-d3 |
1346598-63-7 | 10mg |
$ 201.00 | 2023-04-15 | ||
| TRC | P336062-100mg |
N-Phenylpropanamide-d3 |
1346598-63-7 | 100mg |
$ 1596.00 | 2023-04-15 |
N-Phenylpropanamide-d3 Related Literature
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Xinhuan Wang,Shuangfei Cai,Cui Qi Analyst, 2017,142, 2500-2506
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Shaun D. Wong,Edward I. Solomon Dalton Trans., 2014,43, 17567-17577
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Tao Wang,Yangyang Liu,Yue Deng,Hongbo Fu,Jianmin Chen Environ. Sci.: Nano, 2018,5, 1821-1833
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Xingqun Zheng,Lele Song,Xin Feng,Li Li,Zidong Wei J. Mater. Chem. A, 2020,8, 14145-14151
-
Aloke Das,K. K. Mahato,Chayan K. Nandi,Tapas Chakraborty,Shridhar R. Gadre,Nikhil A. Gokhale Phys. Chem. Chem. Phys., 2002,4, 2162-2168
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